Cas no 2281082-82-2 (benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate)

• Product Name: benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
• CAS No: 2281082-82-2
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 6483036
• PubChem ID: 165933554
• Update Time: 2025-10-28

benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
• 2281082-82-2
• EN300-7297837

• Inchi： 1S/C13H18N2O4S/c14-20(17,18)13(7-4-8-13)10-15-12(16)19-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,16)(H2,14,17,18)
• InChI Key： UBNKGOYEYOCLNY-UHFFFAOYSA-N
• SMILES： S(C1(CNC(=O)OCC2C=CC=CC=2)CCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate

Research Briefing on Benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate (CAS: 2281082-82-2) in Chemical Biology and Pharmaceutical Applications

Benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate (CAS: 2281082-82-2) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and sulfamoyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development. The following briefing provides an overview of the latest research findings related to this compound.

The synthesis of benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate has been optimized to achieve high yields and purity, as reported in recent publications. The compound's structural features, including the sulfamoyl moiety, suggest its potential as a protease inhibitor or modulator of enzymatic activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling studies have provided insights into its binding affinity and interactions with biological targets.

In vitro studies have demonstrated that benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate exhibits significant activity against specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, recent findings indicate its inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in conditions such as arthritis and cancer metastasis. The compound's selectivity and potency are currently under investigation, with preliminary data suggesting a favorable pharmacokinetic profile.

Further research has explored the therapeutic potential of benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate in disease models. Animal studies have shown that the compound can cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. Its anti-inflammatory and neuroprotective properties are being evaluated in preclinical models of Alzheimer's disease and multiple sclerosis. These studies are supported by partnerships between academic institutions and pharmaceutical companies, highlighting the compound's translational potential.

Despite these promising findings, challenges remain in the development of benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Researchers are also investigating the compound's potential as a scaffold for the design of derivatives with enhanced activity and reduced side effects. Collaborative efforts are underway to advance the compound through the drug development pipeline.

In conclusion, benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate (CAS: 2281082-82-2) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Ongoing studies will continue to elucidate its full potential and address the challenges associated with its development. This briefing underscores the importance of interdisciplinary collaboration in advancing such compounds from the bench to the clinic.